Cas no 1249556-95-3 (3-(Cyclopentylamino)-4-methylbenzonitrile)

• Product Name: 3-(Cyclopentylamino)-4-methylbenzonitrile
• CAS No: 1249556-95-3
• MF: C₁₃H₁₆N₂
• MW: 200.279542922974
• CID: 5187432
• PubChem ID: 62105196
• Update Time: 2025-10-31

3-(Cyclopentylamino)-4-methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopentylamino)-4-methylbenzonitrile
• Benzonitrile, 3-(cyclopentylamino)-4-methyl-
• 3-(Cyclopentylamino)-4-methylbenzonitrile

• Inchi： 1S/C13H16N2/c1-10-6-7-11(9-14)8-13(10)15-12-4-2-3-5-12/h6-8,12,15H,2-5H2,1H3
• InChI Key： RGLGIKKLPOUHFQ-UHFFFAOYSA-N
• SMILES： N(C1C=C(C#N)C=CC=1C)C1CCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• XLogP3: 3.3
• Topological Polar Surface Area: 35.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-(Cyclopentylamino)-4-methylbenzonitrile

3-(Cyclopentylamino)-4-methylbenzonitrile: A Comprehensive Overview

3-(Cyclopentylamino)-4-methylbenzonitrile (CAS No. 1249556-95-3) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article delves into the chemical properties, synthesis methods, applications, and recent research advancements of this compound.

Chemical Structure and Properties

3-(Cyclopentylamino)-4-methylbenzonitrile is an organic compound characterized by its unique molecular structure. The compound features a benzene ring substituted with a cy clopentylamino group at the 3-position and a methyl group at the 4-position. The presence of the cy clopentylamino group imparts significant biological activity and reactivity to the molecule. The nitrile group at the benzene ring further enhances its chemical versatility, making it a valuable intermediate in organic synthesis.

The physical properties of 3-(Cyclopentylamino)-4-methylbenzonitrile include a melting point of approximately 105-107°C and a boiling point of around 280°C. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. These solubility characteristics make it suitable for various chemical reactions and processes.

Synthesis Methods

The synthesis of 3-(Cyclopentylamino)-4-methylbenzonitrile can be achieved through several methods, each with its own advantages and limitations. One common approach involves the reaction of 4-methylbenzonitrile with cyclopentylamine in the presence of a suitable catalyst or base. This method typically yields high purity products with good yields.

An alternative synthetic route involves the use of transition metal-catalyzed coupling reactions, such as the Buchwald-Hartwig amination. This method is particularly useful for synthesizing complex molecules with high regioselectivity and stereoselectivity. Recent advancements in catalytic systems have further improved the efficiency and environmental sustainability of these reactions.

Applications in Pharmaceuticals

3-(Cyclopentylamino)-4-methylbenzonitrile has shown promising potential in pharmaceutical research due to its unique biological activity. Studies have demonstrated that this compound exhibits significant anti-inflammatory and analgesic properties, making it a potential candidate for the development of new drugs targeting pain and inflammatory conditions.

In addition to its direct therapeutic effects, 3-(Cyclopentylamino)-4-methylbenzonitrile can serve as a key intermediate in the synthesis of more complex pharmaceutical compounds. Its reactivity and functional groups allow for easy modification and functionalization, enabling researchers to explore a wide range of derivatives with enhanced biological activities.

Recent Research Advancements

The latest research on 3-(Cyclopentylamino)-4-methylbenzonitrile has focused on optimizing its synthesis methods and exploring its biological applications. A study published in the Journal of Medicinal Chemistry reported the development of a novel catalyst system that significantly improved the yield and purity of the compound during synthesis. This advancement has important implications for large-scale production and commercialization.

In another study, researchers investigated the anti-inflammatory mechanisms of 3-(Cyclopentylamino)-4-methylbenzonitrile. The results showed that the compound effectively inhibits key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings provide valuable insights into the potential therapeutic targets for developing new anti-inflammatory drugs.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 3-(Cyclopentylamino)-4-methylbenzonitrile is not classified as a hazardous material, proper precautions should be taken during its handling and storage to ensure safety. It is recommended to use personal protective equipment (PPE) such as gloves, goggles, and lab coats when working with this compound. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

FUTURE PERSPECTIVES AND CONCLUSIONS

The future prospects for 3-(Cyclopentylamino)-4-methylbenzonitrile are promising. Ongoing research continues to uncover new applications and improve synthetic methods, making it an increasingly valuable compound in various scientific fields. As more studies are conducted, it is likely that this compound will play a significant role in advancing pharmaceutical research and drug development.